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Abstract

8-Aminoguanosine is a synthetic purine nucleoside derivative of guanosine with significant
pharmacological interest. It primarily functions as a water-soluble prodrug that is rapidly
converted in vivo to its active metabolite, 8-aminoguanine.[1][2] This conversion is central to its
mechanism of action, which is dominated by the potent inhibition of the enzyme Purine
Nucleoside Phosphorylase (PNPase).[3] This inhibition alters the purine metabolic landscape,
leading to notable diuretic, natriuretic, and glucosuric effects, while uniquely sparing potassium.
[4][5] This technical guide provides a comprehensive overview of the chemical structure,
physicochemical properties, biological signaling pathways, and relevant experimental
methodologies for 8-Aminoguanosine.

Chemical Structure and Identification

8-Aminoguanosine is structurally characterized by a guanine base modified with an amino
group at the C8 position, attached to a ribose sugar moiety via a 3-N9-glycosidic bond.

e |[UPAC Name: 2,8-diamino-9-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-
yl]-1H-purin-6-one

e Synonyms: 2,8-Diaminoinosine, 8-Amino-D-guanosine
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e Molecular Formula: C1o0H14NeOs

« Canonical SMILES: C([C@ @H]1--INVALID-LINK--
N2C3=C(C(=O)NC(=N3)N)N=C2N)O">C@HO)O

e InChl Key: FNXPTCITVCRFRK-UMMCILCDSA-N

Physicochemical Properties

The physicochemical properties of 8-Aminoguanosine are summarized in the table below.
Notably, it possesses greater water solubility than its active metabolite, 8-aminoguanine,
making it a more suitable candidate for in vivo administration in research settings.

Property Value Source
Molecular Weight 298.26 g/mol
Physical Form White to brown powder

>330°C (decomposes) (Value
Melting Point for metabolite 8-

aminoguanine)

DMSO: 1 mg/mL (with

Solubility )
warming)
Water: More soluble than 8-
aminoguanine
Storage Temperature 2-8°C
Assay Purity >98% (by HPLC)

Biological Activity and Signaling Pathways

The primary biological effects of 8-Aminoguanosine are mediated through its conversion to 8-
aminoguanine. The key mechanisms of action are detailed below.
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Primary Mechanism: Inhibition of Purine Nucleoside
Phosphorylase (PNPase)

8-Aminoguanosine acts as a prodrug, being converted to 8-aminoguanine, which is a potent
competitive inhibitor of PNPase. PNPase is a key enzyme in the purine salvage pathway,
responsible for the phosphorolysis of inosine and guanosine into hypoxanthine and guanine,

respectively.

PNPase inhibition by 8-aminoguanine leads to an accumulation of the PNPase substrate
inosine in the renal interstitium. Elevated inosine levels activate adenosine Az2B receptors,
which is thought to increase renal medullary blood flow, ultimately producing diuretic and

natriuretic effects.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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